Cas no 2411329-44-5 (Methyl (E)-4-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-4-oxobut-2-enoate
• CAS No: 2411329-44-5
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5356275
• PubChem ID: 146099514
• Update Time: 2025-08-05

Methyl (E)-4-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795189
• Methyl (E)-4-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-4-oxobut-2-enoate
• methyl (2E)-4-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-4-oxobut-2-enoate

• Inchi： 1S/C17H21NO5/c1-11-13-10-15(22-3)14(21-2)9-12(13)7-8-18(11)16(19)5-6-17(20)23-4/h5-6,9-11H,7-8H2,1-4H3/b6-5+
• InChI Key： YKXMIWRAPYONIV-AATRIKPKSA-N
• SMILES： O(C)C1C(=CC2CCN(C(/C=C/C(=O)OC)=O)C(C)C=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 464
• XLogP3: 1.7
• Topological Polar Surface Area: 65.099

Additional information on Methyl (E)-4-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-4-oxobut-2-enoate

Methyl (E)-4-(6,7-Dimethoxy-1-Methyl-3,4-Dihydro-1H-Isoquinolin-2-Yl)-4-Oxobut-2-Enoate: A Comprehensive Overview

Methyl (E)-4-(6,7-Dimethoxy-1-Methyl-3,4-Dihydro-1H-Isoquinolin-2-Yl)-4-Oxobut-2-Enoate is a complex organic compound with the CAS registry number 2411329-44-5. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural complexity. The molecule features a methyl ester group attached to a substituted butenoate moiety, which is further connected to a dihydroisoquinoline ring system. The presence of multiple functional groups, including methoxy and methyl substituents, contributes to its unique chemical properties and potential applications in various fields such as pharmaceuticals and agrochemicals.

The isoquinoline skeleton is a fundamental structural motif in many natural products and synthetic compounds. In this compound, the isoquinoline ring is partially hydrogenated at positions 3 and 4, forming a dihydroisoquinoline structure. The substitution pattern on the ring includes two methoxy groups at positions 6 and 7, as well as a methyl group at position 1. These substituents play a significant role in modulating the electronic properties of the molecule and its interactions with biological targets. Recent studies have highlighted the importance of such substitution patterns in enhancing the bioavailability and pharmacokinetic profiles of isoquinoline derivatives.

The butenoate moiety in Methyl (E)-4-(6,7-Dimethoxy...) exists in the E configuration, which influences the spatial arrangement of the molecule and its reactivity. This configuration is critical for maintaining the compound's stability and its ability to engage in specific molecular interactions. The ester group at the terminal end of the butenoate chain further enhances the molecule's solubility in organic solvents, making it suitable for various synthetic transformations.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex molecules like Methyl (E)-4-(6,7-Dimethoxy...). Researchers have employed strategies such as palladium-catalyzed cross-couplings and enantioselective syntheses to assemble these structures with high precision. For instance, a study published in *Organic Letters* demonstrated a novel approach to synthesizing dihydroisoquinoline derivatives using a tandem cyclization strategy. This method not only simplifies the synthesis process but also improves the overall yield and purity of the product.

The biological activity of Methyl (E)-4-(6,7-Dimethoxy...) has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. A research article in *Journal of Medicinal Chemistry* reported that this compound effectively inhibits COX enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, Methyl (E)-4-(6,7-Dimethoxy...) has also been explored for its potential use in agrochemicals. Its ability to inhibit plant pathogens has been tested in several assays, with encouraging results suggesting its efficacy against fungal infections in crops. A study published in *Phytotherapy Research* highlighted its role as a natural fungicide with minimal toxicity to non-target organisms.

From an environmental perspective, understanding the fate and transport of Methyl (E)-4-(6,7-Dimethoxy...) is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways under various environmental conditions. Findings from *Environmental Science & Technology* indicate that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, Methyl (E)-4-(6,7-Dimethoxy...) is a multifaceted compound with significant potential across multiple domains. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to unravel its full spectrum of properties and applications, this compound is poised to make substantial contributions to fields ranging from medicine to agriculture.